3-Hydroxyanthranilic Acid

• CAS No.: 548-93-6
• Product Name: 3-Hydroxyanthranilic Acid
• Molecular Formula: C7H7NO3
• Molecular Weight: 153.14 g/mol
• IUPAC Name: 2-amino-3-hydroxybenzoic acid
• Standard InChI: InChI=1S/C7H7NO3/c8-6-4(7(10)11)2-1-3-5(6)9/h1-3,9H,8H2,(H,10,11)
• Standard InChIKey: WJXSWCUQABXPFS-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1)O)N)C(=O)O
• Canonical SMILES: C1=CC(=C(C(=C1)O)N)C(=O)O
• Appearance: Assay:≥98%A crystalline solid
• Colorform: LEAFLETS IN WATER
• Melting Point: 240 °C; 164 °C
• Physical Description: Solid
• Description: 3-Hydroxyanthranilic acid, also known as 2-amino-3-hydroxy-benzoate or 3-ohaa, belongs to the class of organic compounds known as hydroxybenzoic acid derivatives. Hydroxybenzoic acid derivatives are compounds containing a hydroxybenzoic acid (or a derivative), which is a benzene ring bearing a carboxyl and a hydroxyl groups. 3-Hydroxyanthranilic acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). 3-Hydroxyanthranilic acid has been found in human epidermis and bladder tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 3-hydroxyanthranilic acid is primarily located in the cytoplasm. 3-Hydroxyanthranilic acid exists in all eukaryotes, ranging from yeast to humans. 3-Hydroxyanthranilic acid participates in a number of enzymatic reactions. In particular, 3-Hydroxyanthranilic acid and L-alanine can be biosynthesized from L-3-hydroxykynurenine; which is catalyzed by the enzyme kynureninase. Furthermore, 3-Hydroxyanthranilic acid can be converted into cinnavalininate through its interaction with the enzyme catalase. Furthermore, L-Alanine and 3-hydroxyanthranilic acid can be biosynthesized from 3-hydroxy-L-kynurenine through its interaction with the enzyme kynureninase. Furthermore, 3-Hydroxyanthranilic acid can be converted into 2-amino-3-carboxymuconic acid semialdehyde; which is catalyzed by the enzyme 3-hydroxyanthranilate 3, 4-dioxygenase. Furthermore, 3-Hydroxyanthranilic acid can be converted into 2-amino-3-carboxymuconic acid semialdehyde through the action of the enzyme 3-hydroxyanthranilate 3, 4-dioxygenase. Finally, L-Alanine and 3-hydroxyanthranilic acid can be biosynthesized from 3-hydroxy-L-kynurenine; which is mediated by the enzyme kynureninase. In humans, 3-hydroxyanthranilic acid is involved in the tryptophan metabolism pathway.; 3-hydroxyanthranilic acid is an aminobenzoic acid that is benzoic acid substituted at C-2 by an amine group and at C-3 by a hydroxy group. It is an intermediate in the metabolism of the amino acid tryptophan. It has a role as a human metabolite and a mouse metabolite. It is an aminobenzoic acid and a monohydroxybenzoic acid. It derives from an anthranilic acid. It is a conjugate acid of a 3-hydroxyanthranilate. It is a tautomer of a 2,3-dihydro-3-oxoanthranilic acid.; An oxidation product of tryptophan metabolism. It may be a free radical scavenger and a carcinogen.
• Solubility: SLIGHTLY SOL IN WATER, SOL IN HOT WATER, ALCOHOL, ETHER; SOL IN CHLOROFORM
• Synonyms: 3 Hydroxyanthranilic Acid; 3-Hydroxyanthranilic Acid; Acid, 3-Hydroxyanthranilic
• PubChem Compound: 86
• Last Modified: Nov 11 2021